3-[2-(4-chloro-3-ethylphenoxy)ethyl]-5,5-dimethyl-2,4-imidazolidinedione

• IUPAC Name: 3-[2-(4-chloro-3-ethylphenoxy)ethyl]-5,5-dimethylimidazolidine-2,4-dione
• InChI: InChI=1S/C15H19ClN2O3/c1-4-10-9-11(5-6-12(10)16)21-8-7-18-13(19)15(2,3)17-14(18)20/h5-6,9H,4,7-8H2,1-3H3,(H,17,20)
• InChI Key: MJOUDEUGLWNRIG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)OCCN2C(=O)C(NC2=O)(C)C)Cl
• Molecular Formula: C15H19ClN2O3
• Molecular Weight: 310.77 g/mol

Description

3-[2-(4-chloro-3-ethylphenoxy)ethyl]-5,5-dimethyl-2,4-imidazolidinedione, also known as clopidol, is a chemical compound that is used in veterinary medicine as an anticoccidial drug. It is commonly used to prevent and treat coccidiosis, a parasitic disease that affects the intestinal tract of animals, particularly poultry.

Mechanism of Action

Clopidol works by inhibiting the growth and reproduction of the coccidia parasite in the intestinal tract of animals. It does this by interfering with the parasite's ability to produce energy, which ultimately leads to its death.
Biochemical and physiological effects:
Clopidol has been shown to have minimal toxicity in animals and is generally well-tolerated when used at recommended doses. It is metabolized in the liver and excreted in the feces and urine.

Advantages and Limitations for Lab Experiments

Clopidol is a useful tool for studying coccidiosis in laboratory animals, particularly poultry. However, its use is limited by its specificity for coccidia and its potential for toxicity at high doses.

Future Directions

1. Further studies to investigate the efficacy of 3-[2-(4-chloro-3-ethylphenoxy)ethyl]-5,5-dimethyl-2,4-imidazolidinedione in other animal species, including pigs and rabbits.
2. Development of new formulations of 3-[2-(4-chloro-3-ethylphenoxy)ethyl]-5,5-dimethyl-2,4-imidazolidinedione for improved delivery and efficacy.
3. Investigation of the potential use of 3-[2-(4-chloro-3-ethylphenoxy)ethyl]-5,5-dimethyl-2,4-imidazolidinedione in combination with other anticoccidial drugs for improved efficacy and reduced toxicity.
4. Studies to investigate the mechanism of action of 3-[2-(4-chloro-3-ethylphenoxy)ethyl]-5,5-dimethyl-2,4-imidazolidinedione and its potential for use in other parasitic diseases.
5. Investigation of the potential use of 3-[2-(4-chloro-3-ethylphenoxy)ethyl]-5,5-dimethyl-2,4-imidazolidinedione in human medicine for the treatment of parasitic diseases.

Synthesis Methods

Clopidol can be synthesized using a variety of methods, including the reaction of 3,5-dimethyl-4-chlorophenol with ethylene oxide to form 3,5-dimethyl-4-(2-hydroxyethyl)phenol, which is then reacted with phosgene to form 3-[2-(4-chloro-3-ethylphenoxy)ethyl]-5,5-dimethyl-2,4-imidazolidinedione.

Scientific Research Applications

Clopidol has been extensively studied for its anticoccidial properties and has been found to be effective in preventing and treating coccidiosis in poultry. It has also been studied for its potential use in other animals, including pigs and rabbits.